2-(2-Chloropyridin-4-yl)isoindoline

• IUPAC Name: 2-(2-chloropyridin-4-yl)-1,3-dihydroisoindole
• InChI: InChI=1S/C13H11ClN2/c14-13-7-12(5-6-15-13)16-8-10-3-1-2-4-11(10)9-16/h1-7H,8-9H2
• InChI Key: WSXQFLUTIULCKP-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2CN1C3=CC(=NC=C3)Cl
• Molecular Formula: C13H11ClN2
• Molecular Weight: 230.69 g/mol
• CAS No.: 1289138-72-2

Description

2-(2-Chloropyridin-4-yl)isoindoline is a useful research compound. Its molecular formula is C13H11ClN2 and its molecular weight is 230.69 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Derivatives : Novel derivatives of isoindoline, including N-(pyridin-2-yl) and N-(5-methylpyridin-2-yl) derivatives, have been synthesized through condensation reactions. These compounds were characterized using spectroscopic techniques such as NMR, IR, MS, and UV/Vis, with some structures confirmed by X-ray diffraction, revealing their coplanar arrangements and discrete molecular linking through weak interactions (Sović et al., 2011).
• Computational Studies on Novel Derivatives : A series of 2-(4-(acridin-9-ylamino)phenyl)isoindoline-1,3-dione derivatives were synthesized and analyzed for their optoelectronic properties. Computational studies using DFT were conducted to understand their photophysical and thermal properties, indicating their potential as fluorescent compounds (Mane et al., 2019).

Biological Activities

• Antiproliferative Activity : Research on substituted 1-iminoisoindoline derivatives revealed their antiproliferative effects against cancer cell lines, with some compounds showing selective effects on the HepG2 cell line. This indicates the potential therapeutic applications of these compounds in cancer treatment (Sović et al., 2011).

Photophysical and Optoelectronic Properties

• Optoelectronic Importance : The synthesized acridin-isoindoline-1,3-dione derivatives exhibited high thermal stability and promising properties as fluorescent compounds, with the potential for applications in optoelectronics and as fluorescence markers (Mane et al., 2019).

Material Science Applications

• Crystal Structure and Spectral Analysis : Another study focused on the synthesis and characterization of 2-((Pyridin-4-yl)methyl)isoindoline-1,3-dione, detailing its crystal structure, thermal, and optical properties, and confirming its suitability for nonlinear optical (NLO) applications due to its transparency in the UV, visible, and NIR regions (Prathap et al., 2017).

Mechanism of Action

Target of Action

The primary target of 2-(2-Chloropyridin-4-yl)isoindoline is the human dopamine receptor D2 . This receptor plays a crucial role in the dopaminergic system, which is involved in various neurological processes including mood, reward, addiction, and fine motor control .

Mode of Action

this compound interacts with the main amino acid residues at the allosteric binding site of the dopamine receptor D2 . This interaction can modulate the receptor’s activity, potentially influencing the signaling pathways it is involved in .

Biochemical Pathways

These include the dopaminergic synapse pathway, which is crucial for transmitting signals in the brain, and the neuroactive ligand-receptor interaction pathway, which is involved in the communication between neurons .

Pharmacokinetics

In silico analysis suggests that isoindolines, the family of compounds to which this compound belongs, have good properties as ligands of the dopamine receptor d2 . This suggests that they may have favorable absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

Its interaction with the dopamine receptor d2 suggests that it could influence neurological processes regulated by this receptor, such as mood and motor control .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of blood proteins can affect its affinity for the dopamine receptor D2 . Additionally, factors such as pH, temperature, and the presence of other substances can potentially affect its stability and activity .

Biochemical Analysis

Biochemical Properties

2-(2-Chloropyridin-4-yl)isoindoline plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to bind to the dopamine receptor D2, acting as a ligand and modulating its activity . The interaction between this compound and the dopamine receptor D2 involves specific amino acid residues at the receptor’s allosteric binding site, leading to changes in receptor conformation and function . Additionally, this compound may interact with other proteins and enzymes involved in neurotransmission and signal transduction pathways, further highlighting its biochemical significance.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been shown to affect the proliferation and migration of cancer cells, such as PC-9 and HCC-LM3 cells . The compound’s impact on cell signaling pathways, including those involved in cell growth and survival, underscores its potential as a therapeutic agent. Furthermore, this compound may alter gene expression patterns, leading to changes in the expression of genes associated with cell cycle regulation, apoptosis, and other critical cellular processes.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound exerts its effects by binding to specific biomolecules, such as receptors and enzymes, leading to their inhibition or activation. For instance, this compound binds to the dopamine receptor D2, resulting in changes in receptor activity and downstream signaling pathways . Additionally, this compound may inhibit or activate other enzymes involved in metabolic pathways, thereby influencing cellular metabolism and function. The binding interactions of this compound with biomolecules are crucial for understanding its therapeutic potential and mechanism of action.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound may change over time due to factors such as stability, degradation, and long-term cellular effects. Studies have shown that this compound remains stable under specific conditions, allowing for consistent experimental results . Over extended periods, this compound may undergo degradation, leading to changes in its biochemical properties and cellular effects. Long-term studies in in vitro and in vivo settings have revealed that this compound can have sustained effects on cellular function, including alterations in cell proliferation, apoptosis, and gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound may exhibit therapeutic effects, such as modulating neurotransmission and reducing symptoms of neurological disorders . At higher doses, this compound may cause toxic or adverse effects, including neurotoxicity and organ damage . Studies have identified specific dosage thresholds for the compound’s therapeutic and toxic effects, providing valuable information for its potential clinical applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. This compound may influence metabolic flux and metabolite levels by modulating the activity of key enzymes involved in metabolic processes . For example, this compound may inhibit or activate enzymes involved in neurotransmitter synthesis and degradation, thereby affecting neurotransmitter levels and signaling . Understanding the metabolic pathways associated with this compound is essential for elucidating its biochemical and therapeutic properties.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. This compound may interact with specific transporters and binding proteins, facilitating its uptake and distribution within cells . Additionally, this compound may accumulate in certain cellular compartments, influencing its localization and activity . The study of the transport and distribution of this compound provides insights into its cellular and molecular mechanisms of action.

Subcellular Localization

The subcellular localization of this compound is essential for understanding its activity and function. This compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For instance, this compound may localize to the nucleus, mitochondria, or other organelles, where it exerts its effects on cellular processes . The subcellular localization of this compound is a key factor in determining its biochemical and therapeutic properties.